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Compound of Interest |

4-[(2-Methyl-3-
Compound Name:

furoyl)lamino]benzoic acid
CAS No.: 314746-09-3

Cat. No.: B1619795

Get Quote

Welcome, researchers, scientists, and drug development professionals. This guide deviates

from a conventional data sheet format. Instead, it offers a comprehensive, interpretive journey
into the spectroscopic identity of 4-[(2-Methyl-3-furoyl)amino]benzoic acid. As a Senior
Application Scientist, my objective is not merely to present data, but to illuminate the logic
behind its acquisition and interpretation. We will explore how each peak and signal in the NMR,
IR, and Mass Spectra contributes to the structural narrative of this molecule. This document is
designed to be a self-validating system, where the principles of spectroscopy and the data
converge to build an unshakeable structural confirmation.

The molecule in question, a derivative of 4-aminobenzoic acid, presents an interesting case
study. It combines a familiar para-substituted benzene ring with a less common 2-methyl-3-
furoyl moiety. This structure requires a careful and methodical approach to assign every signal
and understand the electronic interplay between its constituent parts.

Molecular Structure and Analytical Workflow
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Before delving into the spectra, it is crucial to visualize the molecule and outline our analytical
strategy. The systematic approach ensures that data from orthogonal techniques (NMR, IR,
MS) are used to corroborate a single, consistent structure.

Molecular Structure:

e IUPAC Name: 4-[(2-Methyl-3-furoyl)amino]benzoic acid
e Molecular Formula: C13H11NOa

e Molecular Weight: 245.23 g/mol

Our analytical workflow is designed for comprehensive structural elucidation, from establishing
the molecular framework to pinpointing the connectivity of each atom.
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Caption: A typical workflow for the synthesis and spectroscopic validation of an organic

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Structural Blueprint
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NMR spectroscopy provides the most detailed information about the carbon-hydrogen
framework of a molecule. For a compound of this complexity, both *H and 3C NMR are
indispensable.

Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and accuracy.

o Sample Preparation: Dissolve ~10-15 mg of high-purity 4-[(2-Methyl-3-
furoyl)amino]benzoic acid in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-ds). The
choice of DMSO-ds is critical as it effectively solubilizes the carboxylic acid and amide
protons, which might otherwise undergo rapid exchange and be unobservable in solvents
like D20.

 Internal Standard: Tetramethylsilane (TMS) is used as the internal standard, with its signal
set to 0.00 ppm.[1]

 Instrumentation: Data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz
or higher) to ensure adequate signal dispersion, especially in the aromatic region.[2]

* 'H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a
good signal-to-noise ratio. Key parameters include a 30-degree pulse angle and a relaxation
delay of at least 2 seconds.

e 13C NMR Acquisition: Due to the lower natural abundance of 13C, a greater number of scans
is required. Proton decoupling is used to simplify the spectrum to singlets for each unique
carbon.

Predicted *H NMR Spectrum (400 MHz, DMSO-ds)

The predicted proton NMR spectrum reveals distinct signals for each part of the molecule.
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Chemical Shift
(6, ppm)

Multiplicity

Integration

Assignment

Rationale &
Commentary

~12.9

Broad Singlet

1H

H-O (Carboxylic
Acid)

Carboxylic acid
protons are
highly deshielded
and often appear
as a broad signal
due to hydrogen
bonding. Its
presence is a
key indicator of
the free acid

form.

~10.4

Singlet

1H

N-H (Amide)

The amide
proton is also
deshielded and
its chemical shift
can be
concentration-
dependent. It
typically appears
as a sharp
singlet in DMSO.

~7.95

Doublet (J = 8.8
Hz)

2H

H-c, H-e
(Benzoic Acid)

These protons
are ortho to the
electron-
withdrawing
carboxylic acid
group and are
thus the most
deshielded
protons on the
benzene ring.
They appear as

a doublet due to
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coupling with H-
d.

Doublet (J = 8.8
~7.80 2H
Hz)

H-d (Benzoic
Acid)

These protons
are ortho to the
electron-donating
amide group.
They couple with
H-c and H-e,
resulting in a
doublet.

Doublet (J = 2.0
~7.70 1H
Hz)

H-g (Furan)

The proton on
C5 of the furan
ring is coupled to
the proton on C4,
resulting in a
doublet. Furan
protons typically
appear in the

aromatic region.

Doublet (J = 2.0
~6.65 1H
Hz)

H-h (Furan)

The proton on
C4 of the furan
ring couples with
the proton on C5.

~2.50 Singlet 3H

CHs (Methyl)

The methyl
group protons
are attached to
the furan ring
and appear as a
singlet as there
are no adjacent
protons to couple
with.

Note: J = coupling constant in Hertz (Hz).
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Predicted **C NMR Spectrum (100 MHz, DMSO-ds)

The 13C NMR spectrum confirms the carbon skeleton of the molecule. The chemical shifts are
influenced by the electronegativity of neighboring atoms and the overall electronic environment.

[3]14]
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Chemical Shift (6, ppm)

Carbon Assignment

Rationale & Commentary

~167.0

C=0 (Carboxylic Acid)

The carbonyl carbon of the
carboxylic acid is highly
deshielded due to the two

adjacent oxygen atoms.[3]

~162.5

C=0 (Amide)

The amide carbonyl carbon is
also deshielded, but typically
appears slightly upfield
compared to the carboxylic

acid carbonyl.

~145.0

C-f (Furan)

The carbon atom of the furan

ring bearing the methyl group.

~143.5

C-b (Benzoic Acid)

The quaternary carbon
attached to the amide nitrogen.
Its chemical shift is influenced

by the nitrogen atom.

~141.0

C-i (Furan)

The C5 carbon of the furan

ring.

~130.5

C-c, C-e (Benzoic Acid)

The carbons ortho to the

carboxylic acid group.

~126.0

C-a (Benzoic Acid)

The quaternary carbon

attached to the carboxylic acid

group.

~119.0

C-d (Benzoic Acid)

The carbons ortho to the

amide group.

~115.0

C-j (Furan)

The quaternary carbon of the
furan ring attached to the

carbonyl group.

~112.0

C-h (Furan)

The C4 carbon of the furan

ring.
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The methyl carbon is in the
~14.0 CHs (Methyl) aliphatic region, appearing
significantly upfield.

Infrared (IR) Spectroscopy: Functional Group
Fingerprinting

IR spectroscopy is a rapid and effective technique for identifying the functional groups present
in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency.[5]

Experimental Protocol: IR Data Acquisition

o Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is
ideal. A small amount of the solid sample is placed directly on the ATR crystal. Alternatively, a
KBr pellet can be prepared.

o Data Acquisition: An FTIR spectrometer is used to record the spectrum, typically in the range
of 4000-400 cm~1. A background spectrum is recorded first and automatically subtracted
from the sample spectrum.

Predicted Characteristic IR Absorptions

The IR spectrum of 4-[(2-Methyl-3-furoyl)amino]benzoic acid is expected to show a
combination of absorptions from the carboxylic acid, amide, and aromatic moieties.
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Wavenumber
(cm™)

Vibration Type

Functional Group

Commentary

3300 - 2500 (broad)

O-H stretch

Carboxylic Acid

This very broad
absorption is a
hallmark of a
hydrogen-bonded
carboxylic acid and
often overlaps with C-
H stretching

frequencies.[6]

~3300

(sharp/medium)

N-H stretch

Secondary Amide

This absorption for the
amide N-H bond is
typically sharper than
the O-H stretch.

3100 - 3000

C-H stretch

Aromatic (Ar-H)

Stretching vibrations
for C-H bonds on the
benzene and furan

rings.

~1690

C=0 stretch

Carboxylic Acid

The carbonyl stretch
of the carboxylic acid
dimer is a very strong

and sharp absorption.

~1665

C=0 stretch (Amide I)

Amide

This is a characteristic
and strong absorption
for the amide

carbonyl.

~1600, ~1500

C=C stretch

Aromatic Ring

These absorptions
arise from the
stretching vibrations
within the benzene

ring.

~1540

N-H bend (Amide II)

Amide

This band results from
a combination of N-H
bending and C-N
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stretching and is
characteristic of

secondary amides.

Stretching vibration of
~1250 C-O stretch Carboxylic Acid the C-O single bond in
the carboxylic acid.

Mass Spectrometry (MS): Molecular Weight and
Fragmentation

Mass spectrometry provides the exact molecular weight and, through fragmentation patterns,
further corroborates the proposed structure.

Experimental Protocol: MS Data Acquisition

« lonization Method: Electrospray ionization (ESI) is a suitable soft ionization technique for this
molecule, which can be readily ionized in either positive or negative mode.

e Mass Analyzer: A high-resolution mass spectrometer (HRMS) such as a Time-of-Flight (TOF)
or Orbitrap analyzer is used to determine the accurate mass to four or more decimal places,
allowing for the unambiguous determination of the molecular formula.

o Fragmentation: Tandem mass spectrometry (MS/MS) can be performed by isolating the
molecular ion and subjecting it to collision-induced dissociation (CID) to observe
characteristic fragment ions.

Predicted Mass Spectrum Data (ESI-HRMS)

e Molecular Formula: C13H11NOa4
» Calculated Exact Mass: 245.0688
o Expected lon Peaks:
o [M+H]* (Positive Mode): m/z 246.0761

o [M-H]~ (Negative Mode): m/z 244.0615
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Predicted Fragmentation Pattern:

The most likely fragmentation pathway involves the cleavage of the amide bond, which is often
the weakest bond in the structure. This would lead to two major fragment ions.

Primary Fragments

[CsHsO2]*
2-Methyl-3-furoyl cation

Amide Cleavage m/z 111.0441

[C13H11NO4+H]*+

m/z 246.0761 Amide Cleavage

[CsHsNO2]*
4-Aminobenzoic acid cation
m/z 138.0652

Click to download full resolution via product page

Caption: Predicted fragmentation of the parent ion in positive-mode ESI-MS/MS.

Conclusion: A Cohesive Spectroscopic Portrait

The collective evidence from NMR, IR, and Mass Spectrometry provides a robust and internally
consistent confirmation of the structure of 4-[(2-Methyl-3-furoyl)amino]benzoic acid. The *H
and 3C NMR spectra precisely map the proton and carbon environments, IR spectroscopy
confirms the presence of all key functional groups (carboxylic acid, amide, aromatic rings), and
high-resolution mass spectrometry validates the molecular formula and reveals predictable
fragmentation patterns. This multi-faceted approach exemplifies a rigorous standard for
structural elucidation in chemical research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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